Lanthanum nitride (LaN)
Cat. No. B1583722
CAS RN:
25764-10-7
M. Wt: 152.912 g/mol
InChI Key: QCLQZCOGUCNIOC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Lanthanum nitride (LaN) is a binary inorganic compound of lanthanum and nitride with the chemical formula LaN . It forms a black powder that is insoluble in water . It is used as a LED material, magnetic material, semiconductor, refractory material, dyes, and catalyst .
Synthesis Analysis
Lanthanum nitride can be prepared from the reaction of nitrogen and lanthanum trihydride . The reactions are as follows:Molecular Structure Analysis
Lanthanum nitride forms crystals of the cubic system with the Fm3m space group . It is paramagnetic .Chemical Reactions Analysis
Lanthanum nitride reacts with water and moisture from the air . The reactions are as follows:Physical And Chemical Properties Analysis
Lanthanum nitride is a direct-band-gap semiconductor with a band-gap value of 0.62 eV at the X point of the Brillouin zone . The dispersive character of the bands near the band edges leads to light electron and hole effective masses .Scientific Research Applications
Application 1: Catalysis and Optoelectronics
- Specific Scientific Field : Catalysis and Optoelectronics .
- Summary of the Application : Lanthanum nitride (LaN) has attracted research interest in catalysis due to its ability to activate the triple bonds of N2 molecules, enabling efficient and cost-effective synthesis of ammonia from N2 gas . It is also promising for electronic and optoelectronic applications .
- Methods of Application or Experimental Procedures : The electronic properties of LaN were investigated with hybrid density functional theory calculations . Nitrogen vacancies and substitutional oxygen atoms are two unintentional shallow donors with low formation energies that can explain the origin of the previously reported electrical conductivity .
- Results or Outcomes : Contrary to previous claims that LaN is semi-metallic, calculations show that LaN is a direct-bandgap semiconductor with a bandgap value of 0.62 eV at the X point of the Brillouin zone . The dispersive character of the bands near the band edges leads to light electron and hole effective masses .
Application 2: LED Material
- Specific Scientific Field : Optoelectronics .
- Summary of the Application : Lanthanum nitride is used as a material in Light Emitting Diodes (LEDs) .
- Results or Outcomes : The use of LaN in LEDs is mentioned, but no specific results or outcomes are provided .
Application 3: Magnetic Material
- Specific Scientific Field : Magnetism .
- Summary of the Application : Lanthanum nitride is used as a magnetic material .
- Results or Outcomes : The use of LaN in magnetic materials is mentioned, but no specific results or outcomes are provided .
Application 4: Semiconductor
- Specific Scientific Field : Electronics .
- Summary of the Application : Lanthanum nitride is used as a semiconductor . It has the advantages of higher operating temperature and faster switching speed, which can meet the high-performance requirements of modern electronic devices .
- Results or Outcomes : The use of LaN in semiconductors is mentioned, but no specific results or outcomes are provided .
Application 5: Refractory Material
- Specific Scientific Field : Materials Science .
- Summary of the Application : Lanthanum nitride is used as a refractory material .
- Results or Outcomes : The use of LaN in refractory materials is mentioned, but no specific results or outcomes are provided .
Application 6: Dyes and Catalysts
Safety And Hazards
Future Directions
Understanding the fundamental electronic character of LaN is critical for its future applications . It has been shown that LaN is promising for electronic and optoelectronic applications . Nitrogen vacancies and substitutional oxygen atoms are two unintentional shallow donors with low formation energies that can explain the origin of the previously reported electrical conductivity .
properties
IUPAC Name |
azanylidynelanthanum |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/La.N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QCLQZCOGUCNIOC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
N#[La] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
LaN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9067140 |
Source
|
| Record name | Lanthanum nitride (LaN) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID9067140 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.912 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Black odorless powder; [MSDSonline] |
Source
|
| Record name | Lanthanum nitride | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/9151 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Lanthanum nitride (LaN) | |
CAS RN |
25764-10-7 |
Source
|
| Record name | Lanthanum nitride (LaN) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=25764-10-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Lanthanum nitride (LaN) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0025764107 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Lanthanum nitride (LaN) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Lanthanum nitride (LaN) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID9067140 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Lanthanum nitride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.042.936 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Citations
For This Compound
45
Citations
A new compound of lanthanum silicon nitride, LaSi 3 N 5 has been prepared by the reaction between Si 3 N 4 and La 2 O 3 under a 50 atm nitrogen pressure at 2000 C for 2 h. The …
Number of citations: 90
link.springer.com
The present paper reports a comprehensive first-principles calculation of lattice dynamical properties of lanthanum nitride, using the relativistic separable dual-space Gaussian …
Number of citations: 48
www.sciencedirect.com
Lanthanum nitride (LaN) has attracted research interest in catalysis due to its ability to activate the triple bonds of N 2 molecules, enabling efficient and cost-effective synthesis of …
Number of citations: 2
pubs.aip.org
The paper is focused to explore the pressure induced structural phase transitions and modulations of optical properties of lanthanum nitride (LaN) for the first time with the aid of first-…
Number of citations: 1
iopscience.iop.org
Ultralow lattice thermal conductivity, negative thermal expansion and thermoelectric properties for the face centered cubic phase of lanthanum nitride (LaN) have been explored for the …
Number of citations: 2
iopscience.iop.org
Dinitrogen fixation is one of the key reactions in chemistry, which is closely associated with food, environment, and energy. It has been recently recognized that the hydride materials …
Number of citations: 5
www.sciencedirect.com
We present the results of ab-initio study on the structural, elastic, thermodynamics, and electronic properties of the nonmagnetic Lanthanum nitride (LaN) using the plane-wave …
Number of citations: 109
www.sciencedirect.com
Results of a theoretical investigation on the structural phase stability of lanthanum nitride (LaN) is reported. We predict that LaN, which crystallizes in NaCl structure, undergoes a …
Number of citations: 47
www.sciencedirect.com
Initially, the quaternary nitride iodide LiLa 4 N 2 I 7 was synthesized at 600 C by a partial metathesis reaction of lithium nitride (Li 3 N) and lanthanum triiodide (LaI 3 ) within 7 days. …
Number of citations: 2
www.sciencedirect.com
Ammonia (NH 3 ) is pivotal to the fertilizer industry and one of the most commonly produced chemicals 1 . The direct use of atmospheric nitrogen (N 2 ) had been challenging, owing to …
Number of citations: 283
www.nature.com
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